Cas no 423741-70-2 (5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 423741-70-2
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD02255624
• CID: 872898
• PubChem ID: 704091
• Update Time: 2026-04-29

5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol
• 3-(2-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 5-(2-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-(2-methylphenyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• AC1LDZUE
• Ambcb5952623
• CBMicro_019369
• CTK5J4679
• MolPort-000-871-306
• SBB040332
• 5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD02255624
• Inchi： InChI=1S/C12H13N3S/c1-3-8-15-11(13-14-12(15)16)10-7-5-4-6-9(10)2/h3-7H,1,8H2,2H3,(H,14,16)
• InChI Key： BOKMEJQLNQDLIT-UHFFFAOYSA-N
• SMILES： C=CCN1C(=NN=C1S)C2=CC=CC=C2C

Computed Properties

• Exact Mass: 231.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 69.51000
• LogP: 2.72820

5-(2-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles